Cas no 1533172-70-1 (N-(1,2-dimethyl-1H-indol-3-yl)methylhydroxylamine)

• Product Name: N-(1,2-dimethyl-1H-indol-3-yl)methylhydroxylamine
• CAS No: 1533172-70-1
• MF: C₁₁H₁₄N₂O
• MW: 190.241662502289
• CID: 5872252
• PubChem ID: 82656060
• Update Time: 2025-08-03

N-(1,2-dimethyl-1H-indol-3-yl)methylhydroxylamine Chemical and Physical Properties

Names and Identifiers

• N-(1,2-dimethyl-1H-indol-3-yl)methylhydroxylamine
• N-[(1,2-dimethyl-1H-indol-3-yl)methyl]hydroxylamine
• EN300-1735688
• 1533172-70-1

• Inchi： 1S/C11H14N2O/c1-8-10(7-12-14)9-5-3-4-6-11(9)13(8)2/h3-6,12,14H,7H2,1-2H3
• InChI Key： XAIBBYOBHIGRLD-UHFFFAOYSA-N
• SMILES： ONCC1=C(C)N(C)C2C=CC=CC1=2

Computed Properties

• Exact Mass: 190.110613074g/mol
• Monoisotopic Mass: 190.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 37.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives N-alkylindoles

Additional information on N-(1,2-dimethyl-1H-indol-3-yl)methylhydroxylamine

N-(1,2-Dimethyl-1H-Indol-3-yl)Methylhydroxylamine: A Comprehensive Overview

N-(1,2-Dimethyl-1H-indol-3-yl)methylhydroxylamine, also known by its CAS number 1533172-70-1, is a compound of significant interest in the fields of organic chemistry and pharmacology. This molecule is a derivative of hydroxylamine, a versatile compound with applications ranging from pharmaceuticals to agrochemicals. The indole ring system in this compound contributes to its unique properties, making it a valuable substrate for further chemical modifications and biological studies.

The structure of N-(1,2-dimethyl-1H-indol-3-yl)methylhydroxylamine comprises an indole moiety substituted with two methyl groups at the 1 and 2 positions. The hydroxylamine group is attached to the 3-position of the indole ring, creating a molecule with both aromatic and amine functionalities. This combination makes it an ideal candidate for exploring various chemical reactions, including nucleophilic substitutions and oxidations.

Recent studies have highlighted the potential of this compound in drug discovery. Researchers have investigated its ability to act as a precursor for bioactive molecules, particularly in the development of kinase inhibitors and other therapeutic agents. The indole ring is a common structural motif in many approved drugs, such as antidepressants and antipsychotics, underscoring the significance of studying derivatives like N-(1,2-dimethyl-1H-indol-3-yl)methylhydroxylamine.

In terms of synthesis, this compound can be prepared through a variety of methods, including nucleophilic aromatic substitution and reductive amination. The choice of synthesis route depends on the availability of starting materials and the desired scale of production. Recent advancements in catalytic methods have made it possible to synthesize this compound with higher yields and greater efficiency.

The chemical properties of N-(1,2-dimethyl-1H-indol-3-yl)methylhydroxylamine are influenced by its functional groups. The hydroxylamine group imparts nucleophilic character, while the indole ring contributes aromatic stability. These properties make it suitable for use in various chemical transformations, including the formation of imines and hydrazones. Such reactions are pivotal in organic synthesis and have applications in both academic research and industrial settings.

From an environmental perspective, understanding the fate and transport of N-(1,2-dimethyl-1H-indol-3-yl)methylhydroxylamine is crucial for assessing its potential impact on ecosystems. Studies have shown that this compound undergoes biodegradation under certain conditions, though further research is needed to fully characterize its environmental behavior.

In conclusion, N-(1,2-dimethyl-1H-indol-3-yl)methylhydroxylamine (CAS No. 1533172-70-1) is a versatile compound with promising applications in drug discovery and organic synthesis. Its unique structure and reactivity make it an invaluable tool for chemists and pharmacologists alike. As research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in the development of novel therapeutic agents.